Cas no 1207346-24-4 (tert-butyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate
• CAS No: 1207346-24-4
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• MDL: MFCD29076183
• CID: 5686452
• PubChem ID: 165935255
• Update Time: 2025-06-09

tert-butyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyl-L-phenylalanine 1,1-dimethylethyl ester (ACI)
• L-Phenylalanine, 4-ethynyl-, 1,1-dimethylethyl ester (ACI)
• tert-butyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate

• MDL： MFCD29076183
• Inchi： 1S/C15H19NO2/c1-5-11-6-8-12(9-7-11)10-13(16)14(17)18-15(2,3)4/h1,6-9,13H,10,16H2,2-4H3/t13-/m0/s1
• InChI Key： BCXICFAOJPJAQN-ZDUSSCGKSA-N
• SMILES： C(C1C=CC(C#C)=CC=1)[C@H](N)C(=O)OC(C)(C)C

Additional information on tert-butyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate

Professional Introduction to Tert-butyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate (CAS No 1207346-24-4)

Tert-butyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate, with the CAS number 1207346-24-4, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the development of innovative therapeutic agents and biochemical research tools.

The molecular structure of tert-butyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate consists of a tert-butyl group attached to a chiral propanoate backbone, with an amino group at the second carbon and a 4-ethynylphenyl moiety at the third carbon. This configuration imparts distinct chemical and biological characteristics, making it a valuable scaffold for further derivatization and functionalization. The presence of the (2S) configuration at the propanoate chiral center is particularly noteworthy, as it introduces stereochemical specificity that can influence the compound's biological activity and interaction with target molecules.

In recent years, there has been growing interest in the development of chiral building blocks for drug discovery and synthesis. The enantiomerically pure form of tert-butyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate represents a significant advancement in this area. Researchers have leveraged its unique structure to develop novel intermediates for complex molecular architectures. The tert-butyl group provides stability and facilitates further functionalization, while the amino group offers opportunities for conjugation with other biomolecules. The 4-ethynylphenyl moiety, on the other hand, serves as a versatile handle for cross-coupling reactions, enabling the construction of more intricate pharmacophores.

The compound's potential applications extend to various domains within chemical biology and pharmaceutical research. For instance, its structural features make it an excellent candidate for designing protease inhibitors, which are crucial in treating a wide range of diseases, including cancer and infectious disorders. The chiral center at the propanoate unit allows for the creation of enantiomerically pure inhibitors that can selectively target specific protease isoforms without off-target effects.

Recent studies have highlighted the role of tert-butyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate in developing novel antibiotics. The ethynylphenyl group can be readily modified to introduce bioactive moieties that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This has opened up new avenues for combating antibiotic-resistant strains, a pressing global health concern. Additionally, the compound's ability to undergo various chemical transformations makes it a valuable tool in synthetic organic chemistry, enabling researchers to access complex natural products and synthetic analogs.

The versatility of tert-butyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate is further demonstrated in its application as a ligand in coordination chemistry. The combination of the amino group and the aromatic ethynylphenyl moiety allows it to act as a bidentate ligand, facilitating the formation of stable metal complexes. These complexes have been explored in catalysis, where they serve as efficient catalysts for various organic transformations. Moreover, they exhibit potential as contrast agents in medical imaging techniques due to their ability to bind paramagnetic metals.

In conclusion, tert-butyl (2S)-2-amino-3-(4-ethynylphenyl)propanoate represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and functional groups make it an invaluable tool for drug discovery, synthetic chemistry, and biochemical research. As our understanding of its properties continues to evolve, so too will its applications in advancing medical science and addressing global health challenges.